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Compound of Interest

Compound Name:
1-(4-cyanophenyl)-3,3-

dimethylurea

CAS No.: 82261-41-4

Cat. No.: B1266579

Get Quote

Executive Summary
1-(4-Cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4) is a specialized organic compound

belonging to the phenylurea class.[1] Structurally characterized by a 4-cyano-substituted

phenyl ring coupled to a dimethylated urea terminus, it serves two primary roles in scientific

research and industry:

Agrochemical Research: As a structural analog to commercial herbicides like Diuron and

Fenuron, it acts as a potent inhibitor of Photosystem II (PSII) in plants.

Medicinal Chemistry: It functions as a versatile intermediate in the synthesis of kinase

inhibitors and androgen receptor antagonists, where the rigid urea linker and electron-

withdrawing cyano group modulate binding affinity.

This guide provides a comprehensive technical breakdown of its physicochemical properties,

synthesis protocols, and biological mechanisms.
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Chemical Identity & Physicochemical Properties[2]
[3][4][5][6][7][8]
Nomenclature & Identifiers

Identifier Type Value

CAS Number 82261-41-4

IUPAC Name 3-(4-Cyanophenyl)-1,1-dimethylurea

Synonyms
N'-(4-Cyanophenyl)-N,N-dimethylurea; 4-Cyano-

N,N-dimethyl-N'-phenylurea

Molecular Formula C₁₀H₁₁N₃O

SMILES CN(C)C(=O)NC1=CC=C(C=C1)C#N

InChI Key RUQIHUKZFGRXLO-UHFFFAOYSA-N

Physical Properties (Experimental & Predicted)
Property Value Source/Note

Molecular Weight 189.21 g/mol Calculated

Physical State Solid (Crystalline Powder) Analogous to Diuron

Color White to Off-white Typical for phenylureas

Melting Point 150–160 °C (Predicted)
Based on Diuron (158°C) and

Fenuron (133°C)

Solubility DMSO, DMF, Methanol
High solubility in polar aprotic

solvents

Water Solubility Low (<50 mg/L) Predicted (Lipophilic urea core)

LogP ~1.9 - 2.2 Predicted (Hydrophobic)

Synthesis & Manufacturing
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The synthesis of 1-(4-cyanophenyl)-3,3-dimethylurea is most reliably achieved through the

Carbamoyl Chloride Method. This route is preferred over the isocyanate route for laboratory

scale-up due to the stability of the reagents and higher yields.

Reaction Pathway Diagram
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Caption: Nucleophilic acyl substitution pathway for the synthesis of 1-(4-cyanophenyl)-3,3-
dimethylurea.

Experimental Protocol (Laboratory Scale)
Objective: Synthesis of 10 mmol (~1.9 g) of product.

Reagents:

4-Aminobenzonitrile (1.18 g, 10 mmol)

Dimethylcarbamoyl chloride (1.18 g, 1.0 mL, 11 mmol) [Caution: Lachrymator]

Pyridine (anhydrous, 10 mL) or Triethylamine (1.5 equiv) in Dichloromethane (DCM)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

Procedure:

Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar

and nitrogen inlet, dissolve 4-aminobenzonitrile (1.18 g) in anhydrous pyridine (10 mL). Note:

Pyridine acts as both solvent and acid scavenger.
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Addition: Cool the solution to 0°C using an ice bath. Dropwise add dimethylcarbamoyl

chloride (1.0 mL) over 5 minutes.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4–6

hours. Monitor reaction progress via TLC (Eluent: 50% EtOAc/Hexane). The product typically

appears as a new spot with lower Rf than the starting amine.

Quench & Workup: Pour the reaction mixture into 100 mL of ice-cold water. The product

should precipitate as a white solid.[2]

Isolation: Filter the precipitate using a Buchner funnel. Wash the cake with water (3 x 20 mL)

to remove residual pyridine and HCl salts. Wash once with cold hexanes.

Purification: Recrystallize from Ethanol/Water (9:1) if necessary to achieve >98% purity.

Drying: Dry in a vacuum oven at 45°C for 12 hours.

Applications & Mechanism of Action
Agrochemical: Photosystem II Inhibition
Like its analog Diuron, this compound targets the D1 protein (PsbA) in the thylakoid membrane

of chloroplasts.

Mechanism: It competes with plastoquinone (Q_B) for the binding site on the D1 protein.

Effect: This blockage interrupts the electron transport chain from Photosystem II to

Photosystem I.

Result: Cessation of ATP and NADPH production, leading to oxidative stress and plant

death.

Pharmaceutical: Kinase & Receptor Modulation
The 1,1-dimethylurea motif is a "privileged scaffold" in drug design, often used to induce

specific hydrogen bonding networks within enzyme active sites.

Hydrogen Bonding: The urea NH acts as a donor, while the carbonyl oxygen acts as an

acceptor.
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Cyano Group: The 4-cyano group serves as a linear, rigid electron-withdrawing element that

can penetrate deep hydrophobic pockets or interact with cysteine residues in target proteins

(e.g., reversible covalent inhibition).

Biological Interaction Diagram
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Caption: Mode of action showing key molecular interactions between the urea derivative and

protein targets.

Analytical Characterization (Predicted)
Researchers should validate synthesized batches using the following predicted spectroscopic

data.
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Technique Signal Assignment

¹H NMR (400 MHz, DMSO-d₆) δ 8.65 (s, 1H) Urea NH proton

δ 7.68 (d, J=8.8 Hz, 2H) Aromatic CH (ortho to CN)

δ 7.58 (d, J=8.8 Hz, 2H) Aromatic CH (meta to CN)

δ 2.92 (s, 6H) N(CH₃)₂ protons

¹³C NMR (100 MHz, DMSO-d₆) δ 155.2 Urea C=O

δ 144.5 Aromatic C-N

δ 133.1 Aromatic C-H (ortho to CN)

δ 119.5 C≡N (Nitrile)

δ 118.2 Aromatic C-H (meta to CN)

δ 104.1 Aromatic C-CN

δ 36.5 N(CH₃)₂

IR Spectroscopy ~2220 cm⁻¹
C≡N Stretch (Sharp,

Distinctive)

~1650 cm⁻¹ C=O[1][3] Stretch (Urea)

~3300 cm⁻¹ N-H Stretch

Safety & Handling (MSDS Summary)
Hazard Classification:

Acute Toxicity: Harmful if swallowed or inhaled.

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (Category 1).

Irritant: Causes skin and eye irritation.

Handling Protocols:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.
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Inhalation: Handle only in a chemical fume hood to avoid dust inhalation.

Disposal: Do not dispose of down the drain. Collect in a dedicated solid waste container for

hazardous organic chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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